4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide

• Molecular Formula: C15H17N3O3S2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-3-(4-sulfamoylphenyl)thiourea
• InChI: InChI=1S/C15H17N3O3S2/c1-21-14-5-3-2-4-11(14)10-17-15(22)18-12-6-8-13(9-7-12)23(16,19)20/h2-9H,10H2,1H3,(H2,16,19,20)(H2,17,18,22)
• InChI Key: QRKNYINSBXBIGH-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CNC(=S)NC2=CC=C(C=C2)S(=O)(=O)N

Description

4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a sulfonamide derivative that has been synthesized using a variety of methods, and its mechanism of action has been studied extensively. In

Scientific Research Applications

4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide has been studied for its potential applications in various fields, including cancer research, enzyme inhibition, and antimicrobial activity. In cancer research, it has been shown to inhibit the growth of tumor cells and induce apoptosis. In enzyme inhibition, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes. In antimicrobial activity, it has been shown to have activity against various bacterial strains.

Mechanism of Action

The mechanism of action of 4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, it has been shown to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. In enzyme inhibition, it has been shown to bind to the active site of carbonic anhydrase and inhibit its activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide are varied and depend on the specific application. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. In enzyme inhibition, it has been shown to inhibit the activity of carbonic anhydrase, which can have various physiological effects depending on the specific isoform inhibited. In antimicrobial activity, it has been shown to have activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide in lab experiments include its potential applications in various fields, its relatively simple synthesis method, and its ability to inhibit various enzymes and signaling pathways. The limitations of using 4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide. One direction is to further explore its potential applications in cancer research, enzyme inhibition, and antimicrobial activity. Another direction is to investigate its potential as a therapeutic agent in various diseases. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 4-{[(2-Methoxybenzyl)carbamothioyl]amino}benzenesulfonamide has been achieved using various methods, including the reaction of 2-methoxybenzyl isothiocyanate with sulfanilamide, and the reaction of 2-methoxybenzyl isocyanate with thiourea followed by reaction with sulfanilamide. The yield of the compound varies depending on the method used, but it is typically in the range of 60-80%.